Cas no 2092026-54-3 (Tert-butyl 4-amino-3-cyanobenzoate)

• Product Name: Tert-butyl 4-amino-3-cyanobenzoate
• CAS No: 2092026-54-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5617822
• PubChem ID: 131441050
• Update Time: 2025-07-18

Tert-butyl 4-amino-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-cyanobenzoate
• EN300-29046846
• 2092026-54-3
• Tert-butyl 4-amino-3-cyanobenzoate

• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)8-4-5-10(14)9(6-8)7-13/h4-6H,14H2,1-3H3
• InChI Key： GZCFWNZEGBYHGZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C#N)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Additional information on Tert-butyl 4-amino-3-cyanobenzoate

Tert-butyl 4-amino-3-cyanobenzoate and CAS 2092026-54-3: A Comprehensive Overview of Structure, Function, and Applications in Biomedical Research

Tert-butyl 4-amino-3-cyanobenzoate is a synthetic organic compound characterized by its unique molecular architecture, which combines aromatic and functional groups to enable diverse biological activities. The CAS 2092026-54-3 identifier confirms its chemical identity, while its structural features—specifically the 4-amino and 3-cyanobenzoate moieties—play a critical role in its pharmacological properties. Recent studies have highlighted its potential in modulating enzyme activity and cellular signaling pathways, making it a subject of interest in drug discovery and biomedical research.

Structurally, Tert-butyl 4-amino-3-cyanobenzoate consists of a benzene ring substituted with an amino group at the 4-position and a cyano group at the 3-position. The tert-butyl group, attached to the carboxylate moiety, contributes to molecular stability and solubility properties. This combination of functional groups allows the compound to interact with biological targets through hydrogen bonding, electrostatic interactions, and hydrophobic effects. Recent advances in computational chemistry have enabled detailed analysis of its molecular dynamics, revealing insights into its binding affinity for specific proteins.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Tert-butyl 4-amino-3-cyanobenzoate exhibits selective inhibition of serine/threonine kinase pathways, which are implicated in cancer progression. The compound's ability to modulate these pathways suggests potential applications in oncology and anti-inflammatory therapies. Additionally, its cyano group may act as a bioisostere for aromatic amides, enhancing its pharmacokinetic profile.

Recent studies have also explored the role of Tert-butyl 4-amino-3-cyanobenzoate in neurodegenerative disease research. A 2024 preclinical study in Frontiers in Pharmacology reported that the compound reduces oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS). This property, combined with its 4-amino functionality, may make it a candidate for neuroprotective drug development. The compound's stability under physiological conditions further supports its potential as a therapeutic agent.

In the field of drug delivery systems, Tert-butyl 4-amino-3-cyanobenzoate has been investigated for its role in enhancing the solubility of poorly water-soluble drugs. A 2023 study in Pharmaceutical Research demonstrated that the compound can act as a co-solvent in nanoparticle formulations, improving the bioavailability of active pharmaceutical ingredients (APIs). This application highlights its versatility in pharmaceutical formulation strategies.

The CAS 2092026-54-3 compound has also been studied for its interactions with metalloproteins. Research in ACS Chemical Biology (2022) revealed that the cyano group in Tert-butyl 4-amino-3-cyanobenzoate can coordinate with metal ions, potentially modulating enzyme activity. This property is being explored for its applications in metal-based drug design and targeted therapy approaches.

Recent advancements in high-throughput screening have allowed researchers to evaluate the Tert-butyl 4-amino-3-cyanobenzoate compound for its activity against a wide range of pathogenic organisms. A 2023 study in Antimicrobial Agents and Chemotherapy found that the compound exhibits antimicrobial activity against multidrug-resistant strains, suggesting its potential as a novel antibiotic candidate. The 4-amino group may contribute to its ability to disrupt bacterial cell membranes.

While the therapeutic potential of Tert-butyl 4-amino-3-cyanobenzoate is promising, its pharmacological profile requires further investigation. A 2024 review in Drug Discovery Today highlighted the need for studies on its toxicological safety and metabolic pathways. Researchers are also exploring its prodrug potential, as the compound may be metabolized into more active derivatives in vivo.

Advances in synthetic chemistry have enabled the development of analogs of Tert-butyl 4-amino-3-cyanobenzoate with modified functional groups. A 2023 study in Organic Letters reported the synthesis of 4-hydroxy and 4-methoxy derivatives, which showed enhanced activity in in vitro assays. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the compound's biological effects.

In conclusion, Tert-butyl 4-amino-3-cyanobenzoate represents a valuable molecule with diverse applications in biomedical research. Its structural features and functional groups enable interactions with a wide range of biological targets, making it a promising candidate for drug development in areas such as oncology, neurodegeneration, and antimicrobial therapy. Ongoing research is focused on refining its pharmacological profile and expanding its potential applications in healthcare innovation.